Cas no 1592374-42-9 (2-(4-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(4-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1592374-42-9
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 5872283
• PubChem ID: 116487100
• Update Time: 2025-05-19

2-(4-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid
• 1592374-42-9
• EN300-1895953

• Inchi： 1S/C10H8BrClO2/c11-5-1-2-6(9(12)3-5)7-4-8(7)10(13)14/h1-3,7-8H,4H2,(H,13,14)
• InChI Key： SOTKSUVHBCTUEP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C1CC1C(=O)O

Computed Properties

• Exact Mass: 273.93962g/mol
• Monoisotopic Mass: 273.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(4-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid

Introduction to 2-(4-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1592374-42-9)

The compound 2-(4-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1592374-42-9) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenyl group and a carboxylic acid moiety. The presence of bromine and chlorine substituents on the phenyl ring introduces electronic and steric effects that make this compound highly versatile in various chemical reactions and biological assays.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their unique pharmacokinetic properties and ability to modulate biological targets effectively. The cyclopropane ring in this compound contributes to its rigidity, which is crucial for optimizing molecular interactions in drug design. Additionally, the carboxylic acid group provides opportunities for further functionalization, such as esterification or amidation, enabling the creation of derivatives with enhanced bioavailability or selectivity.

The synthesis of 2-(4-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of bromine and chlorine substituents is achieved through electrophilic aromatic substitution reactions, which are well-established methods in organic chemistry. The cyclopropane ring is then incorporated via either alkylation or coupling reactions, depending on the specific synthetic pathway chosen. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis of this compound more accessible for research and industrial applications.

In terms of applications, this compound has shown promise in various areas. In pharmaceutical research, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer therapies. The bromine and chlorine substituents on the phenyl ring enhance its ability to interact with biological targets, such as enzymes or receptors, making it a valuable tool in drug discovery programs. Furthermore, its cyclopropane ring provides a rigid framework that can be exploited to optimize molecular fit and binding affinity.

Another area where this compound has garnered attention is in agrochemicals. The cyclopropane-containing structure has been shown to exhibit interesting pesticidal properties, particularly against certain insect species. Researchers have explored its potential as a lead compound for developing new generations of pesticides that are both effective and environmentally friendly. The ability to modify the substituents on the phenyl ring further expands its utility in this field.

From a materials science perspective, cyclopropane-containing compounds like this one are being studied for their potential use in advanced materials such as polymers or liquid crystals. The unique electronic properties introduced by the bromine and chlorine substituents can influence the physical properties of materials derived from this compound, opening up new possibilities for technological applications.

Recent studies have also focused on understanding the environmental fate and toxicity of this compound. Given its potential use in agrochemicals and pharmaceuticals, it is crucial to evaluate its impact on ecosystems. Research has shown that while it exhibits moderate biodegradability under certain conditions, further investigation is needed to fully understand its long-term environmental effects.

In conclusion, 2-(4-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1592374-42-9) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as an important tool for future innovations in pharmaceuticals, agrochemicals, and materials science.